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Compound of Interest

Compound Name: Sodium 2-naphtholate

L  Get Quote

Cat. No.: B1613159

This guide provides essential physicochemical data for sodium 2-naphtholate, a compound
frequently utilized in organic synthesis. The information is intended for researchers, scientists,
and professionals in drug development and related fields.

Physicochemical Data Summary

The fundamental molecular properties of sodium 2-naphtholate are summarized in the table

below for quick reference.

Parameter Value Citations
Molecular Formula Ci0H7NaO [1][2]13]
Molecular Weight 166.15 g/mol [1]
Alternate Molecular Formula C10HsNaO [4]
Alternate Molecular Weight 167.16 g/mol [4]

IUPAC Name sodium;naphthalen-2-olate [2][4]
CAS Number 875-83-2 [1][21[4]
Grayish-white to white or off-
Appearance ) [51[6]
white powder
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Note: Minor variations in molecular weight can be attributed to different calculation methods by
various databases.

Experimental Protocols and Methodologies

The determination of the molecular formula and weight of a well-characterized compound like
sodium 2-naphtholate is typically not presented in the form of novel experimental protocols
within a technical guide. These values are established through standard analytical techniques
such as:

e Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions,
allowing for the precise determination of the molecular weight of a compound.

o Elemental Analysis: This method determines the percentage composition of elements
(carbon, hydrogen, sodium, oxygen) in the compound, which is then used to empirically
derive the chemical formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural
elucidation, NMR data can confirm the presence and ratio of different atoms, supporting the
proposed molecular formula.

Given that sodium 2-naphtholate is a standard chemical reagent, detailed experimental
protocols for the redetermination of its basic properties are not typically published as novel
research.

Logical Relationships and Workflows

The request for diagrams illustrating signaling pathways, experimental workflows, or logical
relationships is not applicable to the presentation of fundamental physicochemical data for a
single, simple organic compound. Such visualizations are relevant for describing complex
biological processes, multi-step experimental procedures, or intricate logical frameworks, none
of which are pertinent to the molecular formula and weight of sodium 2-naphtholate.

To illustrate the basic synthesis of sodium 2-naphtholate, a simple reaction diagram can be
represented.
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Caption: Synthesis of Sodium 2-naphtholate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium 2-naphtholate | CL0H7NaO | CID 23664630 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. bocsci.com [bocsci.com]

e 3. Page loading... [guidechem.com]

e 4. Buy Sodium 2-naphtholate | 875-83-2 [smolecule.com]
e 5. Page loading... [guidechem.com]

e 6. Sodium 2-naptholate [chem.ualberta.ca]

 To cite this document: BenchChem. [An In-depth Technical Guide on Sodium 2-naphtholate:
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1613159#molecular-weight-and-formula-of-sodium-2-
naphtholate]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1613159?utm_src=pdf-body-img
https://www.benchchem.com/product/b1613159?utm_src=pdf-body
https://www.benchchem.com/product/b1613159?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2-naphtholate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2-naphtholate
https://www.bocsci.com/sodium-2-naphtholate-cas-875-83-2-item-140113.html
https://www.guidechem.com/dictionary/en/875-83-2.html
https://www.smolecule.com/products/s1924181
https://www.guidechem.com/encyclopedia/sodium-2-naphtholate-dic115362.html
http://www.chem.ualberta.ca/~orglabtutorials/Interactive%20Tutorials/separation/v.lab/separation/sa_wa_b_n/cards/sodium2-naphtholate.htm
https://www.benchchem.com/product/b1613159#molecular-weight-and-formula-of-sodium-2-naphtholate
https://www.benchchem.com/product/b1613159#molecular-weight-and-formula-of-sodium-2-naphtholate
https://www.benchchem.com/product/b1613159#molecular-weight-and-formula-of-sodium-2-naphtholate
https://www.benchchem.com/product/b1613159#molecular-weight-and-formula-of-sodium-2-naphtholate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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